Cas no 1126425-84-0 (1-bromo-3-iodo-2-nitrobenzene)

• Product Name: 1-bromo-3-iodo-2-nitrobenzene
• CAS No: 1126425-84-0
• MF: C₆H₃BrINO₂
• MW: 327.90199303627
• MDL: MFCD18391758
• CID: 1203747
• PubChem ID: 66891034
• Update Time: 2025-05-20

1-bromo-3-iodo-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-iodo-2-nitrobenzene
• BVB42584
• AKOS026671178
• DB-338641
• MFCD18391758
• 2-Bromo-6-iodonitrobenzene
• SCHEMBL1056952
• CS-0441234
• EN300-7413822
• 1126425-84-0
• SY290634
• AS-41506
• A904532
• 2-NITRO-3-BROMO-1-IODOBENZENE

• MDL： MFCD18391758
• Inchi： 1S/C6H3BrINO2/c7-4-2-1-3-5(8)6(4)9(10)11/h1-3H
• InChI Key： CMXDVNRQFNSTCY-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1[N+](=O)[O-])Br

Computed Properties

• Exact Mass: 326.83869
• Monoisotopic Mass: 326.83919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Additional information on 1-bromo-3-iodo-2-nitrobenzene

Chemical Profile of 1-bromo-3-iodo-2-nitrobenzene (CAS No. 1126425-84-0)

1-bromo-3-iodo-2-nitrobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1126425-84-0, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This bichlorinated aromatic nitro compound features a unique structural arrangement with bromine and iodine substituents, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both halogen atoms and a nitro group on a benzene ring imparts distinct reactivity patterns, which are exploited in various chemical transformations.

The compound’s molecular structure consists of a benzene core substituted with a nitro group at the 2-position, a bromine atom at the 1-position, and an iodine atom at the 3-position. This specific configuration enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, where the halogen atoms serve as anchors for palladium-catalyzed reactions. The nitro group further contributes to its reactivity, enabling reduction to an amine or diazotization for subsequent functionalization.

In recent years, 1-bromo-3-iodo-2-nitrobenzene has been explored in the development of novel pharmaceutical agents. Its scaffold is reminiscent of biaryl structures commonly found in active pharmaceutical ingredients (APIs), which are known for their biological activity. Researchers have leveraged this compound to synthesize derivatives with potential therapeutic applications, including antimicrobial and anticancer agents. The halogenated nitrobenzene serves as a versatile precursor, allowing for further modifications through nucleophilic aromatic substitution or metal-catalyzed coupling reactions.

One notable application of 1-bromo-3-iodo-2-nitrobenzene is in the synthesis of heterocyclic compounds, which are integral to many drug molecules. By employing palladium-catalyzed cross-coupling strategies, chemists can introduce additional functional groups or alter the aromatic system to generate structurally diverse compounds. These transformations have been instrumental in creating libraries of molecules for high-throughput screening, enabling the identification of new lead compounds with desired pharmacological properties.

The compound’s reactivity also makes it useful in material science applications, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). The presence of halogen atoms facilitates interactions with transition metals, which are often employed as catalysts in polymerization reactions. Additionally, the electron-withdrawing nature of the nitro group can modulate charge transport properties, making this compound a candidate for optimizing electronic materials.

Recent advancements in synthetic methodologies have further expanded the utility of 1-bromo-3-iodo-2-nitrobenzene. For instance, directed ortho-metalation techniques have been employed to introduce additional functional groups at specific positions on the benzene ring, enhancing its synthetic flexibility. These methods allow for precise control over molecular architecture, which is critical for achieving high selectivity and yield in pharmaceutical synthesis.

The compound’s role in medicinal chemistry has been underscored by several recent publications detailing its use in fragment-based drug design. By incorporating 1-bromo-3-iodo-2-nitrobenzene into virtual screening protocols, researchers have identified novel scaffolds with improved binding affinity to biological targets. Such studies highlight its importance as a starting material for generating pharmacophores with enhanced biological activity.

In conclusion, 1-bromo-3-iodo-2-nitrobenzene (CAS No. 1126425-84-0) represents a versatile intermediate with broad applications across synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it indispensable for constructing complex molecules. As synthetic techniques continue to evolve, the utility of this compound is expected to grow further, contributing to advancements in drug discovery and material science.